Cas no 2649065-25-6 (1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol
• CAS No: 2649065-25-6
• MF: C₇H₁₃FO₃
• MW: 164.174726247787
• CID: 6434342
• PubChem ID: 165637539
• Update Time: 2025-06-07

1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol
• 2649065-25-6
• EN300-1995927

• Inchi： 1S/C7H13FO3/c1-7(2)10-4-6(11-7)5(9)3-8/h5-6,9H,3-4H2,1-2H3
• InChI Key： BINFOARICZOLLW-UHFFFAOYSA-N
• SMILES： FCC(C1COC(C)(C)O1)O

Computed Properties

• Exact Mass: 164.08487243g/mol
• Monoisotopic Mass: 164.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol

Introduction to 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol (CAS No. 2649065-25-6)

1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol, identified by its CAS number 2649065-25-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a fluoroethanol moiety combined with a dimethyltetrahydrofuran backbone suggests versatile reactivity and functionalization possibilities, making it a valuable candidate for further exploration.

The structural motif of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol incorporates a fluorinated alcohol group, which is a common feature in many bioactive molecules. Fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of drugs, often enhancing metabolic stability and binding affinity. The dimethyltetrahydrofuran ring provides a rigid scaffold that can influence the conformational flexibility of the molecule, potentially affecting its interaction with biological targets. This combination of structural elements makes it an intriguing compound for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores. The fluoroethanol unit in this compound can serve as a key functional group for further derivatization, allowing chemists to explore various modifications that might enhance its biological activity. For instance, the fluorine atom can participate in hydrogen bonding or π-stacking interactions with biological targets, while the alcohol group provides a site for further chemical transformations such as esterification or etherification.

One of the most compelling aspects of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol is its potential role in the synthesis of more complex molecules. The dimethyltetrahydrofuran ring can act as a versatile handle for introducing additional functional groups or for linking different pharmacophoric units. This flexibility is particularly valuable in drug discovery pipelines where rapid and efficient synthesis of analogues is often required. The compound’s unique structure also suggests that it might exhibit properties that are not present in more conventional scaffolds, offering new opportunities for therapeutic intervention.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning models and molecular docking simulations, scientists can rapidly screen compounds like 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol for potential interactions with target proteins or enzymes. These computational approaches have already been instrumental in identifying promising candidates for further experimental validation. The integration of experimental data with computational predictions provides a powerful framework for accelerating drug discovery efforts.

The synthesis of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing such challenges. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the construction of intricate molecular frameworks with high precision. These advancements not only facilitate the preparation of target compounds but also allow for the introduction of specific stereochemical features that are critical for biological activity.

In conclusion, 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-fluoroethan-1-ol (CAS No. 2649065-25) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural composition and functional groups make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, this compound could play a pivotal role in discovering new therapeutic strategies and improving existing treatments.